Cas no 147027-04-1 (rac-trans-5-Hydroxy-1,3-oxathiolane-2-carboxylic Acid)

• Product Name: rac-trans-5-Hydroxy-1,3-oxathiolane-2-carboxylic Acid
• CAS No: 147027-04-1
• Molecular Formula: C₄H₆O₄S
• Molecular Weight: 150.15304
• CID: 100915
• PubChem ID: 15216615

rac-trans-5-Hydroxy-1,3-oxathiolane-2-carboxylic Acid Properties

Names and Identifiers

• 1,3-OXATHIOLANE-2-CARBOXYLIC ACID, 5-HYDROXY-, TRANS-
• 1,3-Oxathiolane-2-carboxylicacid, 5-hydroxy-, (2R,5R)-rel- (9CI)
• rac-trans-5-Hydroxy-1,3-oxathiolane-2-carboxylic Acid
• LOWHAEXKCMFUMV-OKKQSCSOSA-N
• 1,3-Oxathiolane-2-carboxylicacid,5-hydroxy-,trans-(9CI)
• A mixture of: trans-(2R)-5-acetoxy-1,3-oxathiolane-2-carboxylic acid cis-(2R)-5-acetoxy-1,3-oxathiolane-2-carboxylic acid
• AKOS006291479
• SCHEMBL8317048
• 1,3-Oxathiolane-2-carboxylic acid, 5-hydroxy-, (2R,5R)-rel-
• DTXSID301188983
• 147027-04-1
• 1,3-OXATHIOLANE-2-CARBOXYLICACID,5-HYDROXY-,TRANS-
• (2S,5S)-5-HYDROXY-1,3-OXATHIOLANE-2-CARBOXYLIC ACID
• (2R,5R)-5-Hydroxy-1,3-oxathiolane-2-carboxylic acid

• InChIKey： LOWHAEXKCMFUMV-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6O4S/c5-2-1-9-4(8-2)3(6)7/h2,4-5H,1H2,(H,6,7)
• SMILES： OC(C1SCC(O)O1)=O

Computed Properties

• Exact Mass: 149.99868
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 149.99867984g/mol
• Heavy Atom Count: 9
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• LogP: -0.52110
• PSA: 66.76
• Boiling Point: 434.9±45.0 °C at 760 mmHg
• Melting Point: >87°C (dec.)
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 216.8±28.7 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Density: 1.7±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes